N-(2-aminoethyl)-N,4-dimethylcyclohexan-1-amine dihydrochloride

• IUPAC Name: N'-methyl-N'-(4-methylcyclohexyl)ethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C10H22N2.2ClH/c1-9-3-5-10(6-4-9)12(2)8-7-11;;/h9-10H,3-8,11H2,1-2H3;2*1H
• InChI Key: RWOLHFRKZYYDLK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N(C)CCN.Cl.Cl
• Molecular Formula: C10H24Cl2N2
• Molecular Weight: 243.21 g/mol

Description

N-(2-aminoethyl)-N,4-dimethylcyclohexan-1-amine dihydrochloride, also known as N,N-dimethyl-2-aminoethyl cyclohexan-1-amine dihydrochloride (DMACHD), is a cyclic amine compound with a wide range of applications in scientific research and laboratory experiments. DMACHD has been studied for its potential to be used as a reagent for synthesis, as well as for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of new 1,1-dimethylpropargylamine surrogates, including compounds similar to N-(2-aminoethyl)-N,4-dimethylcyclohexan-1-amine dihydrochloride, has been achieved with moderate yields. These compounds were further converted into ethynyl-extended 1-aminocyclopropanecarboxylic acids and made available as N-Fmoc-protected derivatives (Kozhushkov et al., 2010).
• The chemical synthesis of unusual heterocycles involving amines similar to the compound has been reported. These syntheses yield compounds with potential applications in various fields of chemistry (Majumdar & Samanta, 2001).

Supramolecular Chemistry

• Studies on hydrogen bonding and supramolecular structures involving 2-aminoheterocyclic compounds provide insight into the potential uses of similar amines in forming supramolecular architectures. This research is significant for understanding the binding mechanisms in complex molecular systems (Jin et al., 2011).

Heterocyclic Compound Synthesis

• Research on the synthesis of biologically relevant nitrogen-containing heterocyclic compounds using N-derivatives of amines like N-(2-aminoethyl)-N,4-dimethylcyclohexan-1-amine dihydrochloride highlights the broad synthetic flexibility of these compounds. Such research is crucial for developing new pharmaceuticals and other nitrogen-rich materials (Piens et al., 2016).

Amine Chemistry and Applications

• The synthesis and applications of 2-aminomethyl-3-benzyl-5,5-dimethylcyclohexanones, which are structurally similar to the compound of interest, have been explored. Such studies are valuable in the field of analgesic drug development (Kato et al., 1983).